2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol

• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• IUPAC Name: 2-[2-[(4-propan-2-ylphenyl)methylamino]ethoxy]ethanol
• InChI: InChI=1S/C14H23NO2/c1-12(2)14-5-3-13(4-6-14)11-15-7-9-17-10-8-16/h3-6,12,15-16H,7-11H2,1-2H3
• InChI Key: ZGEAWDVKTLLTMK-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNCCOCCO

Description

2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol, also known as IBZAE, is a chemical compound that has been widely used in scientific research. Its unique structure and properties make it an ideal candidate for various applications in the fields of biology, chemistry, and pharmacology.

Scientific Research Applications

2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol has been used in a variety of scientific research applications, including as a fluorescent probe for detecting protein-ligand interactions, as a modulator of ion channels, and as an inhibitor of protein kinase C. It has also been investigated as a potential treatment for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol is not fully understood, but it is believed to act by binding to specific proteins or enzymes in cells. Its unique structure allows it to interact with a variety of different targets, making it a versatile tool for studying cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific application. For example, it has been shown to modulate the activity of ion channels, which are important for regulating the flow of ions across cell membranes. It has also been shown to inhibit the activity of protein kinase C, which is involved in a variety of cellular processes, including cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol is its versatility and ability to interact with a variety of different targets. It is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol. One area of interest is its potential as a treatment for various diseases, such as cancer and neurodegenerative disorders. Another area of interest is its use as a tool for studying cellular processes, such as protein-ligand interactions and ion channel activity. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its specific targets in cells.

Synthesis Methods

2-{2-[(4-Isopropylbenzyl)amino]ethoxy}ethanol can be synthesized using a simple reaction between 4-isopropylbenzylamine and 2-(2-chloroethoxy)ethanol. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and an organic solvent, such as dimethylformamide or tetrahydrofuran. The resulting product is then purified using column chromatography or recrystallization.